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Compound of Interest

Compound Name: 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl

Cat. No.: B053964 Get Quote

An In-depth Technical Guide to 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl

Introduction
4,4'-Bis(triethoxysilyl)-1,1'-biphenyl is an organosilicon compound featuring two triethoxysilyl

groups attached to a biphenyl backbone.[1] This unique structure provides a versatile platform

for researchers and materials scientists, enabling applications ranging from surface

modification and adhesion promotion to the creation of advanced composite materials and

nanostructures.[1] The triethoxysilyl groups can undergo hydrolysis and condensation reactions

to form a stable siloxane network, while the rigid biphenyl core imparts desirable mechanical

and thermal properties to the resulting materials.[1] This guide provides a comprehensive

overview of the commercial availability, physicochemical properties, synthesis, and key

applications of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl, tailored for researchers, scientists, and

professionals in drug development and materials science.

Commercial Availability
A number of chemical suppliers offer 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl, typically with

purities of 90% or higher. The following table summarizes some of the key commercial

suppliers.
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Supplier Product Name Purity CAS Number

Sigma-Aldrich

(MilliporeSigma)

4,4′-

Bis(triethoxysilyl)-1,1′-

biphenyl

≥90% (VPCC) 123640-93-7

CymitQuimica

4 4'-

BIS(TRIETHOXYSILY

L)-1 1'-BIPHENYL

95% 123640-93-7

Sobekbio Biosciences

4 4'-

BIS(TRIETHOXYSILY

L)-1 1'-BIPHENYL

98% 123640-93-7

ChemicalBook

4 4'-

BIS(TRIETHOXYSILY

L)-1 1'-BIPHENYL

Not Specified 123640-93-7

Alkali Scientific

4,4′-

Bis(triethoxysilyl)-1,1′-

biphenyl

Not Specified 123640-93-7

Physicochemical Properties
The key physicochemical properties of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl are summarized

in the table below. These properties are critical for designing experimental conditions and

understanding the behavior of the compound in various applications.
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Property Value Source

CAS Number 123640-93-7 [1][2][3][4][5]

Molecular Formula C24H38O6Si2 [1][3][5]

Molecular Weight 478.73 g/mol [2][3][5]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Boiling Point 203-206 °C at 0.3 mmHg [2]

Density 1.047 g/mL at 25 °C [2]

Refractive Index 1.5039 [6]

Flash Point >110 °C (>230 °F) - closed cup [2][6]

Solubility Soluble in organic solvents [1]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[6]

Synthesis and Experimental Protocols
The synthesis of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl can be achieved through various

organometallic routes. A common laboratory-scale synthesis involves a Grignard reaction.

General Synthesis Workflow
General Synthesis Workflow
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Synthesis of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl via Grignard Reaction.
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Experimental Protocol: Synthesis via Grignard Reaction
This protocol is based on a literature procedure for the synthesis of arylsilanes.[5]

Materials:

4,4'-Dibromobiphenyl

Magnesium turnings

Tetrahydrofuran (THF), anhydrous

Tetraethoxysilane (TEOS)

Hydrochloric acid (HCl), aqueous solution

Diethyl ether

Magnesium sulfate (MgSO4), anhydrous

Procedure:

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and

nitrogen inlet, magnesium turnings are placed in anhydrous THF.

A solution of 4,4'-dibromobiphenyl in anhydrous THF is added dropwise to the magnesium

suspension. The reaction mixture is gently heated to initiate the formation of the Grignard

reagent.

After the Grignard reagent has formed (indicated by the consumption of magnesium), the

mixture is cooled in an ice bath.

Tetraethoxysilane is dissolved in anhydrous THF and added dropwise to the cooled Grignard

reagent solution with vigorous stirring.

The reaction is allowed to warm to room temperature and stirred for several hours.

The reaction is quenched by the slow addition of a saturated aqueous ammonium chloride

solution or dilute HCl.
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The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed under reduced pressure, and the crude product is purified by

vacuum distillation to yield 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl.

Applications and Related Protocols
4,4'-Bis(triethoxysilyl)-1,1'-biphenyl is a precursor for various advanced materials, primarily

through sol-gel processes.

Key Application Areas
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Applications of 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl.

Experimental Protocol: Preparation of Hybrid Nanofibers
The following protocol for the preparation of hybrid nanofibers is adapted from a published

study.[7]

Materials:

4,4'-Bis(triethoxysilyl)-1,1'-biphenyl (BTEBP)

Ethanol (EtOH)
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Deionized water

Hydrochloric acid (HCl)

Procedure:

Sol Preparation:

A sol is prepared by mixing BTEBP, ethanol, and deionized water.

The pH of the sol is adjusted to approximately 2 with the addition of HCl.

The mixture is stirred at a controlled speed (e.g., 700 rpm) for 30 minutes at room

temperature.

Viscosity Adjustment:

The viscosity of the sol is increased to a level suitable for electrospinning by distilling off

some of the solvent.

Electrospinning:

The prepared sol is loaded into a syringe with a metallic needle.

A high voltage is applied between the needle and a collector.

The sol is fed at a constant rate, and the resulting nanofibers are collected on the

collector.

Characterization:

The morphology and properties of the nanofibers can be characterized using techniques

such as Scanning Electron Microscopy (SEM), Fourier-Transform Infrared (FTIR)

spectroscopy, and Thermogravimetric Analysis (TGA).

Safety Information
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It is essential to handle 4,4'-Bis(triethoxysilyl)-1,1'-biphenyl with appropriate safety

precautions.

Hazard Category Description

GHS Classification
May cause long lasting harmful effects to

aquatic life (Aquatic Chronic 4).[3]

Handling

Handle in a well-ventilated area.[1] Avoid

contact with skin and eyes.[1][8] Wash

thoroughly after handling.[9]

Personal Protective Equipment (PPE)

Safety glasses with side-shields or goggles,

protective gloves, and appropriate respiratory

protection if aerosols are generated.[2][10]

Storage

Store in a tightly closed container in a cool, dry,

well-ventilated area away from incompatible

substances.[9] Protect from moisture.[8]

Fire Fighting
Use extinguishing media appropriate for the

surrounding environment.[10]

First Aid

In case of eye or skin contact, flush with plenty

of water.[9][10] If inhaled, move to fresh air.[10]

If swallowed, rinse mouth with water and seek

medical advice.[10]

Conclusion
4,4'-Bis(triethoxysilyl)-1,1'-biphenyl is a valuable bifunctional organosilane precursor with a

growing number of applications in materials science and nanotechnology. Its commercial

availability and the well-documented protocols for its use in creating advanced materials such

as nanofibers, thin films, and crosslinked polymers make it an attractive compound for

researchers. The information provided in this guide serves as a comprehensive resource for

scientists and professionals interested in leveraging the unique properties of this compound in

their research and development endeavors. As with all chemical reagents, it is imperative to

consult the safety data sheet from the supplier and follow appropriate safety protocols when

handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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